Cas no 653589-95-8 (2-Methoxycarbonylphenylboronic acid, pinacol ester)

2-Methoxycarbonylphenylboronic acid, pinacol ester structure

653589-95-8 structure

Product Name:2-Methoxycarbonylphenylboronic acid, pinacol ester

CAS No:653589-95-8

MF:C₁₄H₁₉BO₄

MW:262.109264612198

MDL:MFCD05663866

CID:502832

PubChem ID:329774395

Update Time:2025-04-19

2-Methoxycarbonylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 2-(Methoxycarbonyl)benzeneboronic Acid Pinacol Ester
- 2-Methoxycarbonylphenylboronic acid pinacol ester
- Benzoicacid, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- 2-(Methoxycarbonyl)phenylboronic Acid Pinacol Ester
- 2-(2-Methoxycarbonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid Methyl Ester
- 2-methoxycarbonylphenylboronic acid, pinacol ester
- PubChem16244
- GWSGJWIUSIAFOP-UHFFFAOYSA-N
- ZXBA000195
- BM224
- FCH2806688
- VB10563
- OR11608
- RP29338
- AB21978
- 2-Methoxycarbonylphenylboronic acid, pinacol ester
- MDL： MFCD05663866
- Inchi： 1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-9-7-6-8-10(11)12(16)17-5/h6-9H,1-5H3
- InChI Key： GWSGJWIUSIAFOP-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=CC=2C(=O)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 262.13800
Monoisotopic Mass: 262.138
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Density: 1.08
Melting Point: 43.0 to 47.0 deg-C
Boiling Point: 363.7℃ at 760 mmHg
Flash Point: 173.8℃
Refractive Index: 1.498
PSA: 44.76000
LogP: 1.77240
Solubility: Not determined

2-Methoxycarbonylphenylboronic acid, pinacol ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazardous Material Identification：

2-Methoxycarbonylphenylboronic acid, pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxycarbonylphenylboronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019099436-25g	Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	653589-95-8	95%	25g	$222.60	2023-09-01
Alichem	A019099436-100g	Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	653589-95-8	95%	100g	$559.00	2023-09-01
Fluorochem	021617-1g	Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	653589-95-8	95%	1g	￡12.00	2022-03-01
Fluorochem	021617-5g	Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	653589-95-8	95%	5g	￡42.00	2022-03-01
Fluorochem	021617-10g	Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	653589-95-8	95%	10g	￡81.00	2022-03-01
Fluorochem	021617-25g	Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	653589-95-8	95%	25g	￡165.00	2022-03-01
Chemenu	CM137066-25g	Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	653589-95-8	97%	25g	$142	2021-08-05
Chemenu	CM137066-100g	Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	653589-95-8	97%	100g	$356	2021-08-05
TRC	M329685-100mg	2-Methoxycarbonylphenylboronic acid, pinacol ester	653589-95-8		100mg	$64.00	2023-05-17
TRC	M329685-250mg	2-Methoxycarbonylphenylboronic acid, pinacol ester	653589-95-8		250mg	$75.00	2023-05-17

2-Methoxycarbonylphenylboronic acid, pinacol ester Production Method

2-Methoxycarbonylphenylboronic acid, pinacol ester Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:653589-95-8)2-Methoxycarbonylphenylboronic acid, pinacol ester

Order Number:A835088

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:32

Price ($):176.0

Email:sales@amadischem.com

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